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Compound of Interest

Compound Name: BI-135585

Cat. No.: B606072

For researchers and scientists engaged in drug development, the proper handling and disposal
of investigational compounds like BI-135585 are paramount to ensuring laboratory safety and
environmental protection. While specific disposal instructions for BI-135585 are not readily
available, this guide provides a comprehensive set of procedures based on established best
practices for chemical waste management in a laboratory setting. Adherence to local and
institutional regulations is mandatory.

Essential Handling and Storage Information

Proper storage and handling are the first steps in a safe disposal plan. The following table
summarizes the key logistical and safety information for BI-135585.
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Parameter Recommendation Source

Short-term (days to weeks): O -
Storage Temperature 4°C. Long-term (months to [1112]
years): -20°C.

Shipped under ambient
Shipping Condition temperature as a non- [1][2]

hazardous chemical.

Greater than 2 years if stored

Shelf Life [1]
properly.

Solubility Soluble in DMSO. [1]

Appearance Solid powder. [1]

Step-by-Step Disposal Protocol for BI-135585

Researchers must handle BI-135585 as a potentially hazardous chemical and dispose of it
accordingly. The following protocol outlines the necessary steps for its safe disposal.

1. Personal Protective Equipment (PPE): Before handling BI-135585 for disposal, ensure
appropriate PPE is worn, including:

o Safety goggles

o Chemical-resistant gloves
e Lab coat

2. Waste Segregation:

e Solid Waste: Collect any solid BI-135585, contaminated personal protective equipment (e.g.,
gloves, weigh boats), and other contaminated materials in a dedicated, clearly labeled
hazardous waste container.

e Liquid Waste: Solutions containing BI-135585 should be collected in a separate, sealed, and
clearly labeled hazardous waste container. Do not mix with other solvent waste streams
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unless compatibility has been verified.

o Sharps: Any sharps (e.g., needles, contaminated glassware) must be disposed of in a
designated sharps container.

3. Container Labeling: All waste containers must be accurately labeled with the following
information:

The words "Hazardous Waste"

The full chemical name: (S)-6-(2-hydroxy-2-methylpropyl)-3-((S)-1-(4-(1-methyl-2-oxo-1,2-
dihydropyridin-4-yl)phenyl)ethyl)-6-phenyl-1,3-oxazinan-2-one

The CAS Number: 1114561-85-1

An indication of the hazards (e.g., "Harmful if swallowed"[3])

The accumulation start date

4. Storage of Waste: Store waste containers in a designated, secure area away from general
laboratory traffic. Ensure containers are kept closed except when adding waste.

5. Disposal Procedure:

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

» Follow all institutional and local regulations for hazardous waste disposal.[4][5][6]
e Do not dispose of BI-135585 down the drain or in the regular trash.[6]

6. Decontamination: Thoroughly decontaminate all surfaces and equipment that have come
into contact with BI-135585 using an appropriate solvent and cleaning agent. Dispose of all
cleaning materials as hazardous waste.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of BI-135585.
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Caption: Workflow for the safe disposal of BI-135585.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of BI-135585, thereby minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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